Cas no 2770546-21-7 ({1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol)
{1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol Chemical and Physical Properties
Names and Identifiers
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- EN300-37408262
- 2770546-21-7
- {1-methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol
- {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol
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- Inchi: 1S/C8H14O2/c1-8-2-6(4-9)7(3-8)5-10-8/h6-7,9H,2-5H2,1H3
- InChI Key: YBQLULFEWALDFA-UHFFFAOYSA-N
- SMILES: O1CC2CC1(C)CC2CO
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.5Ų
{1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37408262-1.0g |
{1-methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol |
2770546-21-7 | 1g |
$0.0 | 2023-06-06 |
{1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol
Introduction to {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol (CAS No. 2770546-21-7)
{1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2770546-21-7, belongs to a class of molecules known for their potential applications in drug development and biochemical research. The intricate bicyclic structure of this molecule, combined with its hydroxymethyl functional group, makes it a promising candidate for further exploration in medicinal chemistry.
The chemical structure of {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol consists of a bicyclic framework with a methyl group and an oxygen atom incorporated into the ring system, which contributes to its stability and reactivity. The presence of a hydroxymethyl group at the 5-position of the bicyclic core provides a versatile site for chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. This structural feature has been exploited in various research studies aimed at developing novel therapeutic agents.
Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol exemplifies the potential of such compounds to serve as scaffolds for designing new drugs. Its bicyclic structure mimics natural products and bioactive molecules, making it a valuable starting point for synthetic chemists. The compound's ability to undergo various chemical transformations has been leveraged to create libraries of derivatives for high-throughput screening, facilitating the identification of lead compounds with therapeutic potential.
One of the most intriguing aspects of {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol is its role in the development of enzyme inhibitors. The hydroxymethyl group and the oxygen atom within the bicyclic system provide multiple sites for interaction with biological targets, such as enzymes and receptors. This has led to investigations into its potential as an inhibitor of various enzymes involved in metabolic pathways and disease processes. For instance, studies have explored its activity against enzymes implicated in inflammation and cancer, suggesting that it may have applications in treating these conditions.
The synthesis of {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as cyclization reactions and functional group transformations are employed to achieve the desired structure. The synthesis process also emphasizes the importance of green chemistry principles, aiming to minimize waste and optimize reaction efficiency.
In addition to its pharmaceutical applications, {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol has shown promise in material science research. Its unique structural features make it suitable for use as a building block in the development of novel polymers and materials with specific properties. For example, researchers have investigated its incorporation into polymer chains to enhance thermal stability and mechanical strength. These findings underscore the versatility of this compound beyond traditional pharmaceutical uses.
The biological activity of {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into how the molecule interacts with biological targets at the molecular level. By understanding these interactions, scientists can design more effective derivatives with improved pharmacokinetic properties and reduced side effects. Computational approaches have become indispensable tools in modern drug discovery, complementing experimental techniques to accelerate the development process.
Future research directions for {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol include exploring its potential in treating neurological disorders and infectious diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for neuropharmacological applications. Additionally, studies are ongoing to evaluate its efficacy against emerging pathogens, highlighting its role in addressing global health challenges.
The economic impact of {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-yl}methanol cannot be overstated, given its potential applications across multiple industries. The demand for innovative compounds like this one continues to drive advancements in pharmaceuticals, materials science, and biotechnology. As research progresses, it is expected that new derivatives will be developed, further expanding the range of possible applications.
In conclusion, {1-Methyl-2-oxabicyclo[2.2.1]heptan-5-y}lmethanol (CAS No. 2770546- 21- 7) is a multifaceted compound with significant potential in various scientific fields. Its unique structure, functional properties, and biological activity make it a valuable asset in pharmaceutical development, material science, and beyond. As research continues, the full potential of this compound is expected to be realized, leading to groundbreaking discoveries and innovations.
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